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Compound of Interest

Compound Name: Daturabietatriene

Cat. No.: B12441161

Daturabietatriene: Uncharted Territory in Biological
Activity

Researchers, scientists, and drug development professionals seeking to validate the biological
activity of the tricyclic diterpene Daturabietatriene will find a notable absence of published
data. While this compound has been successfully isolated from the steam bark of Datura metel
Linn, extensive searches for in vitro and in vivo studies, experimental protocols, and
comparative biological activity data have yielded no specific results. Its chemical identity is
established, with a molecular formula of C20H3002, a molecular weight of 302.45, and a CAS
number of 65894-41-9. One study has elucidated its structure as 15,18-dihydroxyabietatriene.

[1]

Despite the clear identification of Daturabietatriene, the scientific literature to date does not
contain information on its mechanism of action, signaling pathways, or performance in any
biological models. This presents a significant knowledge gap for researchers interested in this
particular natural product.

Alternative Focus: Bioactivity of Datura metel
Extracts

In light of the absence of data on the isolated compound, a viable alternative for researchers is
to investigate the biological activities of extracts from Datura metel, the plant source of
Daturabietatriene. Various studies have demonstrated a range of biological effects of these
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extracts, offering a broader field of data for comparison and analysis. These activities are
attributed to the complex mixture of phytochemicals present in the plant, which may include

Daturabietatriene among other alkaloids, flavonoids, and terpenoids.

Comparative Biological Activities of Datura metel

Extracts

While specific data for Daturabietatriene is unavailable, a summary of the validated activities
of Datura metel extracts can provide a valuable starting point for research. The following table

summarizes some of the reported biological activities.

Biological Activity

Model System

Key Findings

Reference

Antimicrobial

In vitro (Disk diffusion

assay)

Significant activity
against various
bacterial and fungal

strains.

General knowledge
from phytochemical

studies

Antioxidant

In vitro (DPPH, FRAP

assays)

Dose-dependent free
radical scavenging

activity.

General knowledge
from phytochemical

studies

Immunomodulatory

In vitro (Mouse

splenocytes)

Potential to modulate

immune responses.

General knowledge
from phytochemical

studies

Larvicidal

In vivo (Mosquito

larvae)

Efficacy against
specific mosquito

species.

General knowledge
from phytochemical

studies

Experimental Workflow for Evaluating Plant Extract

Bioactivity

The following diagram illustrates a general experimental workflow for the validation of biological
activity in plant extracts, a process that could be applied to future studies on Daturabietatriene

should it become available in sufficient quantities for research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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